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Compound of Interest

Compound Name:
5H-Cyclopenta[c]pyridin-7(6H)-

one

Cat. No.: B1590900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on 5H-
Cyclopenta[c]pyridin-7(6H)-one, a heterocyclic organic compound. While this specific isomer

has limited documentation in publicly accessible scientific literature, this guide compiles its

known synonyms, chemical identifiers, and physicochemical properties.

Chemical Identity and Synonyms
5H-Cyclopenta[c]pyridin-7(6H)-one is a bicyclic compound featuring a pyridine ring fused to a

cyclopentanone ring. Its unambiguous identification is crucial for researchers.

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

CAS Number 51907-18-7[1][2]

Molecular Formula C₈H₇NO[1]

Molecular Weight 133.15 g/mol [1]

Synonyms
5,6-Dihydro-7H-cyclopenta[c]pyridin-7-

one[1]5H,6H,7H-cyclopenta[c]pyridin-7-one
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Physicochemical Properties
The following table summarizes the basic physicochemical data that has been reported for 5H-
Cyclopenta[c]pyridin-7(6H)-one.

Table 2: Physicochemical Properties

Property Value Source

Appearance Solid [3]

Melting Point 84-86°C [3]

Boiling Point 244°C at 760 mmHg [3]

Topological Polar Surface Area

(TPSA)
37.28 Å² [4]

Number of H-bond Acceptors 2 [4]

Number of H-bond Donors 0 [4]

Number of Rotatable Bonds 0 [4]

Experimental Protocols and Biological Activity
A comprehensive search of scientific databases and chemical literature did not yield detailed

experimental protocols for the synthesis or specific application of 5H-Cyclopenta[c]pyridin-
7(6H)-one. The chemical, physical, and toxicological properties of this compound have not

been completely investigated[3].

While research on related cyclopenta[c]pyridine derivatives exists, it is important to note that

these findings do not directly apply to the 5H-Cyclopenta[c]pyridin-7(6H)-one isomer. For

context, studies on other 5-aryl-cyclopenta[c]pyridine derivatives have shown potential

biological activities, including:

Antiviral Activity: Some derivatives have exhibited activity against the Tobacco Mosaic Virus

(TMV)[5][6].
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Insecticidal and Fungicidal Activity: Certain analogues have demonstrated larvicidal efficacy

against Plutella xylostella and broad-spectrum fungicidal activities[5][6].

These findings on related compounds may suggest potential areas of investigation for 5H-
Cyclopenta[c]pyridin-7(6H)-one, but dedicated research is required to determine its specific

biological profile.

Signaling Pathways and Workflows
There is currently no information available in the public domain regarding the involvement of

5H-Cyclopenta[c]pyridin-7(6H)-one in any biological signaling pathways or established

experimental workflows. Consequently, no diagrams can be generated at this time.

Conclusion
5H-Cyclopenta[c]pyridin-7(6H)-one (CAS No. 51907-18-7) is a defined chemical entity with

known basic physicochemical properties. However, there is a significant lack of in-depth

technical data, including detailed experimental protocols and biological activity studies, for this

specific isomer. Researchers interested in this compound will find a landscape ripe for novel

investigation, from developing and optimizing synthetic routes to exploring its potential

pharmacological and biological activities. The bioactivity of related cyclopenta[c]pyridine

structures suggests that this compound could be a candidate for screening in various biological

assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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